N-(4-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H14N6O3/c21-12-14-6-8-15(9-7-14)23-17(27)13-26-20(28)25-11-10-22-19(18(25)24-26)29-16-4-2-1-3-5-16/h1-11H,13H2,(H,23,27)
• InChI Key: KQICXRGCEKCTNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C#N
• Molecular Formula: C20H14N6O3
• Molecular Weight: 386.4 g/mol
• CAS No.: 1251675-66-7

Description

N-(4-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14N6O3 and its molecular weight is 386.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Insecticidal Assessment : A study explored the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and triazolo[5,1-c]triazine derivatives, starting from a related precursor. These compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrating potential applications in agriculture and pest control (Fadda et al., 2017).

• Anticancer and Antimicrobial Activities : Another research focused on the synthesis of antipyrine-based heterocycles, including triazole, triazolo[5,1-c][1,2,4]triazine, and pyrazolo[5,1-c][1,2,4]triazine derivatives. These compounds were evaluated for their anticancer and antimicrobial activities, highlighting the potential pharmaceutical applications of such heterocyclic compounds (Riyadh et al., 2013).

Chemical Synthesis and Reactivity

• Facile and Efficient Synthesis : Research on the acylation of heteroaromatic amines led to the synthesis of new classes of 1,2,3-triazolo[4,5-b]pyridine and pyrazolo[4,3-b]pyridine derivatives. This study provides insight into the chemical reactivity and potential synthetic routes for similar compounds, which could be useful for developing new materials or pharmaceuticals (Ibrahim et al., 2011).

Antimicrobial Activity

• New Heterocycles with Antimicrobial Activity : The synthesis and evaluation of new heterocycles incorporating an antipyrine moiety for antimicrobial activity were described. This study underscores the importance of structural modification in heterocyclic chemistry for enhancing biological activity, potentially guiding the development of new antimicrobials (Bondock et al., 2008).

Coordination Complexes and Antioxidant Activity

• Novel Coordination Complexes : A study on the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives examined their self-assembly processes and antioxidant activity. This research demonstrates the potential application of heterocyclic compounds in developing new coordination complexes with significant antioxidant properties (Chkirate et al., 2019).